Cas no 1806729-85-0 (2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806729-85-0
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4814675
• Update Time: 2025-05-21

2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO2/c1-17-4-2-3(7(9,10)11)5(6(15)16-4)18-8(12,13)14/h2H,1H3
• InChI Key： UNWFHUGOWQQWOM-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=CC(=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.9
• Topological Polar Surface Area: 31.4

Additional information on 2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, identified by the CAS number 1806729-85-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This pyridine derivative exhibits a complex structure characterized by the presence of multiple substituents, including an iodo group, a methoxy group, a trifluoromethoxy group, and a trifluoromethyl group. These substituents contribute to the compound's unique chemical properties, making it a valuable subject for research and development in areas such as drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of trifluoromethyl and trifluoromethoxy groups in this compound significantly enhances its lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. Additionally, the iodo group at position 2 introduces electronic effects that can influence the molecule's reactivity and selectivity in various chemical reactions.

One of the most promising applications of 2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine lies in its potential as a precursor for synthesizing bioactive compounds. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, to yield derivatives with enhanced biological activity. For instance, its use in Suzuki-Miyaura coupling reactions has enabled the creation of novel heterocyclic compounds with potential anti-inflammatory and anticancer properties.

The methoxy group at position 6 plays a crucial role in stabilizing the molecule's structure through resonance effects, while also contributing to its solubility in polar solvents. This feature is particularly advantageous in pharmaceutical applications where precise control over drug delivery is essential. Furthermore, the trifluoromethyl group at position 4 imparts steric hindrance, which can be leveraged to optimize molecular interactions with biological targets.

In terms of synthesis, this compound is typically prepared through multi-step processes involving fluorination reactions and selective substitution strategies. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale. The use of palladium catalysts in cross-coupling reactions has been particularly impactful, enabling the construction of complex pyridine derivatives with high precision.

From an environmental perspective, the stability and persistence of fluorinated compounds like 2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine raise important considerations regarding their ecological impact. While these properties make them highly effective in certain applications, they also necessitate careful evaluation of their long-term effects on ecosystems. Ongoing research is focused on developing sustainable synthesis pathways and assessing the environmental fate of such compounds.

In conclusion, 2-Iodo-6-methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a cutting-edge example of how modern chemical synthesis can yield molecules with tailored properties for diverse applications. Its unique structure and reactivity make it a valuable tool for advancing scientific research across multiple disciplines. As our understanding of its properties continues to grow, so too does its potential to contribute to breakthroughs in medicine, agriculture, and materials science.